Cas no 2680681-45-0 (Tert-butyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate
• CAS No: 2680681-45-0
• MF: C₁₅H₂₉N₃O₄S
• MW: 347.473462820053
• CID: 5621317
• PubChem ID: 165929777
• Update Time: 2023-09-08

Tert-butyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate
• EN300-28298152
• 2680681-45-0
• Tert-butyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C15H29N3O4S/c1-15(2,3)22-14(19)16-10-12-18(13-11-16)23(20,21)17-8-6-4-5-7-9-17/h4-13H2,1-3H3
• InChI Key： XAXJJNRYQVPUEB-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(=O)OC(C)(C)C)CC1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 347.18787759g/mol
• Monoisotopic Mass: 347.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.5Ų